Cas no 2137820-33-6 (3-(4-amino-1H-imidazol-1-yl)-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(4-amino-1H-imidazol-1-yl)-1lambda6-thiolane-1,1-dione
• CAS No: 2137820-33-6
• MF: C₇H₁₁N₃O₂S
• MW: 201.246139764786
• CID: 6197048
• PubChem ID: 165473170
• Update Time: 2025-11-05

3-(4-amino-1H-imidazol-1-yl)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4-amino-1H-imidazol-1-yl)-1lambda6-thiolane-1,1-dione
• 2137820-33-6
• EN300-1108859

• Inchi： 1S/C7H11N3O2S/c8-7-3-10(5-9-7)6-1-2-13(11,12)4-6/h3,5-6H,1-2,4,8H2
• InChI Key： KMWIVIKPEYTMKD-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)N1C=NC(=C1)N)(=O)=O

Computed Properties

• Exact Mass: 201.05719778g/mol
• Monoisotopic Mass: 201.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 86.4Ų

Additional information on 3-(4-amino-1H-imidazol-1-yl)-1lambda6-thiolane-1,1-dione

Comprehensive Overview of 3-(4-amino-1H-imidazol-1-yl)-1lambda6-thiolane-1,1-dione (CAS No. 2137820-33-6)

The compound 3-(4-amino-1H-imidazol-1-yl)-1lambda6-thiolane-1,1-dione (CAS No. 2137820-33-6) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its unique structural features, including an imidazole ring and a sulfone moiety, this compound exhibits potential applications in the development of novel therapeutics. Researchers are particularly interested in its role as a kinase inhibitor or enzyme modulator, which aligns with current trends in targeted therapy and precision medicine.

In recent years, the demand for small molecule inhibitors and heterocyclic compounds has surged, driven by advancements in cancer research and neurodegenerative disease studies. The 4-amino-1H-imidazol-1-yl group in this compound is a critical pharmacophore, often associated with bioactivity and binding affinity to biological targets. This has led to increased searches for "imidazole derivatives in drug design" and "sulfone-containing bioactive molecules" across scientific databases and AI-driven platforms.

The thiolane-1,1-dione moiety further enhances the compound's versatility, making it a candidate for structure-activity relationship (SAR) studies. Its potential applications extend to anti-inflammatory and antiviral research, areas that have gained prominence due to global health challenges. Keywords such as "sulfone derivatives in antiviral therapy" and "imidazole-based anti-inflammatory agents" reflect the growing interest in this compound's utility.

From a synthetic perspective, 3-(4-amino-1H-imidazol-1-yl)-1lambda6-thiolane-1,1-dione presents intriguing challenges and opportunities for organic synthesis enthusiasts. Its regioselective functionalization and stereochemical control are topics of active discussion in academic and industrial circles. Searches related to "synthesis of imidazole-sulfone hybrids" and "green chemistry approaches for heterocycles" highlight the compound's relevance in modern chemical research.

In conclusion, 3-(4-amino-1H-imidazol-1-yl)-1lambda6-thiolane-1,1-dione (CAS No. 2137820-33-6) represents a promising scaffold for drug discovery and biochemical applications. Its multifaceted properties align with contemporary research priorities, including personalized medicine and sustainable chemistry. As scientific inquiries evolve, this compound is poised to remain a focal point in discussions about innovative therapeutics and molecular design.